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A Foundation for Your Comparison

Although experimental data is missing, here is a summary of the basic properties of HEPPS (also known as

EPPS) for your guide. Once you find experimental data, you can structure it into a table similar to the one

below.

Property Value / Description for HEPPS

IUPAC Name 4-(2-Hydroxyethyl)-1-piperazinepropanesulfonic acid [1]

Abbreviation HEPPS or EPPS [2]

Molecular Formula C₉H₂₀N₂O₄S [2]

pKa (at 25°C) 7.8 - 8.0 [1] [2]

Effective pH
Range

7.2 - 8.8 [1]

Appearance White to off-white crystalline powder [1] [2]

Common
Applications

Cell culture, enzyme assays, protein purification, electrophoresis, and studies

involving membrane proteins [2].
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Proposed Workflow for Stability Assessment

Based on standard laboratory practice, here is a generalized experimental workflow you could use to design a

stability study for HEPPS. The diagram below outlines the key steps, and the DOT code is provided for your

use.

Start Stability Study

Prepare HEPPS Solutions
(pH 7.0, 7.5, 8.0, 8.5)

Dispense into Aliquots

Apply Storage Conditions

Condition 1:
-20°C

Condition 2:
4°C

Condition 3:
25°C

Condition 4:
40°C

Analyze at Time Intervals
(T₀, T₁, T₂, ... Tₙ)

Measure pH Check Appearance Assess Buffering Capacity

Compile Stability Profile
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Click to download full resolution via product page

Stability Study Workflow for HEPPS Buffer

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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